Cas no 1824246-34-5 (TERT-BUTYL 2-ETHYNYLAZETIDINE-1-CARBOXYLATE)

• Product Name: TERT-BUTYL 2-ETHYNYLAZETIDINE-1-CARBOXYLATE
• CAS No: 1824246-34-5
• CID: 4622221
• PubChem ID: 78067746
• Update Time: 2025-11-01

TERT-BUTYL 2-ETHYNYLAZETIDINE-1-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 2-ETHYNYLAZETIDINE-1-CARBOXYLATE

Additional information on TERT-BUTYL 2-ETHYNYLAZETIDINE-1-CARBOXYLATE

Introduction to TERT-BUTYL 2-ETHYNYLAZETIDINE-1-CARBOXYLATE (CAS No. 1824246-34-5)

TERT-BUTYL 2-ETHYNYLAZETIDINE-1-CARBOXYLATE, with the chemical identifier CAS No. 1824246-34-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class, characterized by a five-membered ring containing two nitrogen atoms. The presence of a tert-butyl group and an ethynyl substituent introduces unique reactivity and functional properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The structure of TERT-BUTYL 2-ETHYNYLAZETIDINE-1-CARBOXYLATE features a highly versatile framework that allows for diverse chemical modifications. The tert-butyl group, known for its steric hindrance and stability, enhances the compound's resistance to unwanted side reactions, while the ethynyl moiety provides a reactive site for further functionalization via cross-coupling reactions such as Suzuki or Sonogashira couplings. These attributes make it particularly useful in the development of complex drug candidates.

In recent years, there has been growing interest in azetidine derivatives due to their potential applications in drug discovery. The azetidine ring is a privileged scaffold in medicinal chemistry, often found in bioactive molecules targeting various therapeutic areas. Studies have demonstrated that azetidine derivatives can exhibit significant pharmacological activity, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of electron-withdrawing or electron-donating groups can modulate the biological activity of these compounds, making them attractive for further exploration.

TERT-BUTYL 2-ETHYNYLAZETIDINE-1-CARBOXYLATE has been investigated as a key intermediate in the synthesis of novel therapeutic agents. Its unique structural features enable the construction of more complex molecules with tailored biological properties. For instance, researchers have explored its use in generating peptidomimetics, which are designed to mimic the structure and function of natural peptides while avoiding their limitations such as poor bioavailability and susceptibility to enzymatic degradation.

The pharmaceutical applications of TERT-BUTYL 2-ETHYNYLAZETIDINE-1-CARBOXYLATE are particularly promising in oncology. Preclinical studies have indicated that certain azetidine derivatives can inhibit the growth of cancer cells by targeting specific molecular pathways involved in tumor progression. The tert-butyl and ethynyl substituents contribute to the compound's ability to interact with biological targets, potentially leading to the development of new chemotherapeutic agents.

Advances in synthetic methodologies have further enhanced the utility of TERT-BUTYL 2-ETHYNYLAZETIDINE-1-CARBOXYLATE. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production of this compound, reducing costs and improving accessibility for research purposes. These innovations are crucial for accelerating drug discovery processes and bringing new treatments to patients more rapidly.

The chemical reactivity of TERT-BUTYL 2-ETHYNYLAZETIDINE-1-CARBOXYLATE has been extensively studied, revealing its potential as a building block for diverse molecular architectures. The carboxylate group allows for further derivatization via esterification or amidation reactions, expanding its synthetic versatility. Additionally, the ethynyl group can undergo polymerization or form stable metal complexes, opening up possibilities for materials science applications beyond traditional pharmaceuticals.

Recent research has also highlighted the biological significance of TERT-BUTYL 2-ETHYNYLAZETIDINE-1-CARBOXYLATE in modulating immune responses. Studies suggest that azetidine derivatives can influence immune cell function by interacting with specific receptors or signaling pathways. This finding opens up new avenues for developing immunomodulatory therapies, which are essential for treating autoimmune diseases and enhancing vaccine efficacy.

The synthetic pathways employed in producing TERT-BUTYL 2-ETHYNYLAZETIDINE-1-CARBOXYLATE have been optimized to ensure high yield and purity. Key steps include cyclization reactions to form the azetidine ring followed by selective functionalization at the desired positions. Advances in catalytic systems have improved reaction efficiency while minimizing byproduct formation, aligning with green chemistry principles.

In conclusion, TERT-BUTYL 2-ETHYNYLAZETIDINE-1-CARBOXYLATE (CAS No. 1824246-34-5) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and functional properties. Its applications span across drug discovery, oncology, immunology, and materials science, underscoring its importance as a research tool and potential therapeutic agent. As synthetic methodologies continue to evolve, the utility of this compound is expected to expand further, driving innovation in medicine and related fields.